N-((1-(thiazol-2-yl)pyrrolidin-2-yl)methyl)cyclobutanecarboxamide

• IUPAC Name: N-[[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl]cyclobutanecarboxamide
• InChI: InChI=1S/C13H19N3OS/c17-12(10-3-1-4-10)15-9-11-5-2-7-16(11)13-14-6-8-18-13/h6,8,10-11H,1-5,7,9H2,(H,15,17)
• InChI Key: CUAFQZYPRZGFBL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C(=O)NCC2CCCN2C3=NC=CS3
• Molecular Formula: C13H19N3OS
• Molecular Weight: 265.38 g/mol

Description

“N-((1-(thiazol-2-yl)pyrrolidin-2-yl)methyl)cyclobutanecarboxamide” is a compound that contains a thiazole ring. Thiazole is a heterocyclic organic compound with a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Thiazoles are found in many potent biologically active compounds, such as antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules.

Scientific Research Applications

Antitumor and Cytotoxic Activity

• Thiazoles exhibit antitumor and cytotoxic properties. .

Antibacterial Activity

• Hybrid antimicrobials combining thiazole and sulfonamide groups have shown antibacterial activity. .

PI3Kα/HDAC6 Inhibition

• Recent studies have focused on dual inhibitors targeting both PI3Kα and HDAC6 for cancer therapy. .

Future Directions

Thiazole derivatives have been the focus of many research studies due to their diverse biological activities. Therefore, “N-((1-(thiazol-2-yl)pyrrolidin-2-yl)methyl)cyclobutanecarboxamide”, as a thiazole derivative, may also be a potential candidate for future research in medicinal chemistry.